3-(2-Phenylpyrimidin-5-yl)propan-1-ol

• IUPAC Name: 3-(2-phenylpyrimidin-5-yl)propan-1-ol
• InChI: InChI=1S/C13H14N2O/c16-8-4-5-11-9-14-13(15-10-11)12-6-2-1-3-7-12/h1-3,6-7,9-10,16H,4-5,8H2
• InChI Key: JRVCRGINNLILQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C(C=N2)CCCO
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• CAS No.: 245091-41-2

Description

3-(2-Phenylpyrimidin-5-yl)propan-1-ol is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.268. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• A practical synthesis method for a GABA A alpha2,3-selective allosteric modulator, highlighting the utility of sequential Pd-catalyzed cross-coupling steps, demonstrated the compound's synthesis efficiency and potential for modulation of biological receptors (Jensen et al., 2005).
• The one-step synthesis of pyrido[2,3-d]pyrimidines, amides, and benzoxazolylethylpyrimidine by condensation of substituted 3-(2-phenylpyrimidin-5-yl)propanoic acids with aromatic amines in polyphosphoric acid showcases a versatile method for creating diverse pyrimidine-based compounds, hinting at their potential for various scientific applications (Harutyunyan et al., 2015).

Biological Applications

• The study on 2-aminopyrimidine directed self-assembly of zinc porphyrins containing bulky 3,5-di-tert-butylphenyl groups reveals the compound's role in constructing supramolecular porphyrin arrays for efficient light-harvesting, indicating its potential applications in solar energy conversion and photodynamic therapy (Balaban et al., 2003).
• Research into the synthesis, Src kinase inhibitory, and anticancer activities of 1-substituted 3-(N-alkyl-N-phenylamino)propane-2-ols highlights the compound's potential as a therapeutic agent against cancer, showcasing the importance of structural modification in enhancing biological activity (Sharma et al., 2010).

Advanced Materials and Chemical Engineering

• The development of orally active nonpeptidic inhibitors of human neutrophil elastase, utilizing 5-amino-2-phenylpyrimidin-6-ones and related derivatives, underscores the compound's relevance in the design of new therapeutic agents targeting inflammatory diseases and conditions (Ohmoto et al., 2001).

Molecular Docking and Antimicrobial Activity

• A study on the synthesis, spectral analysis, antimicrobial studies, and molecular docking of novel 2-aminopyrimidine derivatives emphasizes the compound's role in drug discovery, particularly in identifying new antimicrobial agents through a combination of synthetic chemistry and computational biology approaches (Chellakili & Sangeetha, 2016).